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Compound of Interest

1-Methylcyclopentanecarboxylic
Compound Name: d
aci

Cat. No.: B1205683

A comprehensive review of publicly available scientific literature and chemical databases
reveals a significant lack of specific data regarding the efficacy, applications, and mechanism of
action of 1-methylcyclopentanecarboxylic acid. While chemical and physical properties are
well-documented in various databases, detailed experimental studies demonstrating its
performance in any specific application appear to be limited.

Our search for information on the efficacy and applications of 1-
methylcyclopentanecarboxylic acid did not yield any published research papers with
guantitative data from experimental studies. The majority of available information is confined to
chemical repositories such as PubChem and ChemicalBook, which provide basic details like
molecular formula (C7H1202), molecular weight (128.17 g/mol ), and CAS number (5217-05-

0).[1][2][3]41[5]

Insights from Structurally Related Compounds

While direct evidence on 1-methylcyclopentanecarboxylic acid is scarce, research on
structurally similar compounds may offer potential areas for future investigation. It is crucial to
note that the following information pertains to different molecules and should not be
extrapolated to represent the efficacy of 1-methylcyclopentanecarboxylic acid.

One related compound, 1-Methyl-1-cyclohexanecarboxylic acid, which shares a similar
methylated cycloalkane carboxylic acid structure, has been investigated for its potential as an
anticonvulsant.[6] It is described as a structural analog of valproic acid, a well-known
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anticonvulsant drug.[6] Studies have also explored its use as an internal standard in the
determination of valproic acid metabolites and its ability to induce maturation of murine
neuroblastoma cells in vitro.[6]

Another compound with a cyclic structure, 1-amino-cyclopropane-1-carboxylic acid (ACCA),
has been studied for its role in enhancing maize resistance to biotic and abiotic stressors.[7]
Research indicates that ACCA can strengthen maize's resilience against pathogens and
drought stress.[7]

Conclusion

The current body of scientific literature does not provide sufficient evidence to construct a
comparison guide on the efficacy of 1-methylcyclopentanecarboxylic acid in any specific
application. There is a clear absence of experimental data, detailed protocols, and established
mechanisms of action. Future research is necessary to explore the potential biological activities
and applications of this compound. Until such data becomes available, any claims regarding its
efficacy would be unsubstantiated. Researchers and drug development professionals are
advised to consult primary research on any potential applications of interest for novel
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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